Cas no 314041-52-6 (2H-1-Benzopyran-2-one,4-hydroxy-6,7-dimethyl-, hydrate (1:1))

• Product Name: 2H-1-Benzopyran-2-one,4-hydroxy-6,7-dimethyl-, hydrate (1:1)
• CAS No: 314041-52-6
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 317009
• PubChem ID: 54682088
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,4-hydroxy-6,7-dimethyl-, hydrate (1:1) Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,4-hydroxy-6,7-dimethyl-, hydrate (1:1)
• 4-hydroxy-6,7-dimethyl-2H-chromen-2-one
• InChI=1/C11H10O3/c1-6-3-8-9(12)5-11(13)14-10(8)4-7(6)2/h3-5,12H,1-2H
• 4-Oxy-6,7-dimethylcumarin
• 4-Hydroxy-6 7-dimethylcoumarin 98
• 4-Hydroxy-6,7-dimethyl-chromen-2-one
• 55004-77-8
• A830442
• 314041-52-6
• BS-28593
• 4-hydroxy-6,7-dimethylchromen-2-one
• 4-Hydroxy-6,7-dimethylcoumarin
• (1H-Benzimidazol-2-yl)-piperidin-4-yl-amine2HBr
• 4-Hydroxy-6,7-dimethylcoumarin, 98%
• 6,7-dimethyl-4-hydroxycoumarin
• FT-0653500
• 4-HYDROXY-67-DIMETHYLCOUMARIN98
• CCG-256358
• CHEMBL3956994
• MFCD01457307
• AKOS006281198
• 6,7-Dimethyl-4-hydroxycoumarin hydrate
• SCHEMBL2761996
• 2H-1-Benzopyran-2-one, 4-hydroxy-6,7-dimethyl-

• Inchi： 1S/C11H10O3/c1-6-3-8-9(12)5-11(13)14-10(8)4-7(6)2/h3-5,12H,1-2H3
• InChI Key： AYHZQBMBPNZPEY-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=C(C)C(C)=CC1=2)O)=O

Computed Properties

• Exact Mass: 190.063
• Monoisotopic Mass: 190.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 2

Experimental Properties

• Density: 1.315
• Boiling Point: 351°Cat760mmHg
• Flash Point: 141.5°C
• Refractive Index: 1.623
• PSA: 46.53